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Compound of Interest

Compound Name: Triclosan-d3

Cat. No.: B564716

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and data associated with
Triclosan-d3, a deuterated analog of the broad-spectrum antimicrobial agent, Triclosan.
Understanding and implementing these guidelines is paramount to ensuring a safe laboratory
environment and the integrity of research outcomes. Triclosan-d3 is utilized in various
research applications, including as an internal standard in analytical and pharmacokinetic
studies.[1][2]

Core Safety and Handling Protocols

Proper handling of Triclosan-d3 is crucial to minimize exposure risks and prevent
contamination. The following procedures are derived from established safety data sheets and
should be strictly adhered to in a laboratory setting.

Personal Protective Equipment (PPE)

A foundational aspect of safe handling involves the consistent use of appropriate personal
protective equipment.[1][3]
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Caption: Personal Protective Equipment (PPE) for Handling Triclosan-d3.

Spill Management Protocol

In the event of a spill, a structured and calm response is necessary to mitigate any potential
hazards.
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Caption: Workflow for Responding to a Triclosan-d3 Spill.

First Aid Measures

Immediate and appropriate first aid is critical in the event of accidental exposure.[3]
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I Exposure to Triclosan-d3 —

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.
Consult a physician.

Roule‘so/fE'@sure and First Aid

T~

Skin Contact

Inhalation

Ingestion

Wash off with soap and plenty of water.
Consult a physician.

Move person into fresh air. Rinse mouth with water.
If not breathing, give artificial respiration Never give anything by mouth to an unconscious person.
Consult a physician.

Consult a physician.

Click to download full resolution via product page

Caption: First Aid Procedures for Triclosan-d3 Exposure.

Quantitative Data Summary

The following tables summarize the key quantitative data for Triclosan-d3, compiled from

various safety data sheets.

Physical and Chemical Properties

Property Value Reference
Chemical Formula C12H4D3CI302 [3]
Molecular Weight 292.56 g/mol [2][4]
Physical State Solid [3]
Appearance White to off-white solid [3]

Melting Point 56 - 58 °C (133 - 136 °F) [3]

Boiling Point 280 - 290 °C (536 - 554 °F) [3]

Water Solubility 10 mg/L [3]
Solubility in DMSO > 100 mg/mL [2]

Partition Coefficient (log Pow) 4.76 [3]
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Toxicological Data

The toxicological data for Triclosan is often used as a reference for Triclosan-d3 due to their
structural similarity.

Test Species Route Value Reference
LD50 Rat Oral 3,700 mg/kg [3]
LD50 Rabbit Dermal 9,300 mg/kg [3]

Hazard Identification and Precautionary Statements

Triclosan-d3 is classified with the following hazard statements:

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

Key precautionary statements include:

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Experimental Protocols

The following protocols are standard procedures for safe handling and emergency response.

General Handling and Storage

Objective: To ensure the safe handling and storage of Triclosan-d3 to maintain its integrity and
prevent accidental exposure.

Methodology:
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e Avoid contact with skin and eyes.[3]

e Prevent the formation of dust and aerosols.[3]

o Ensure adequate ventilation, preferably within a laboratory fume hood.[3]
» Store at room temperature in a well-ventilated area.[3]

o Keep containers tightly closed when not in use.

e Incompatible with strong oxidizing agents.[3]

Accidental Release Measures

Objective: To safely manage and clean up a spill of Triclosan-d3.

Methodology:

Use personal protective equipment, including gloves, lab coat, and eye protection.[3]

Avoid breathing dust by ensuring adequate ventilation.[3]

Prevent the product from entering drains.[3]

Carefully pick up the spilled material without creating dust.

Place the collected material into a suitable, closed container for disposal.[3]

Firefighting Measures

Objective: To safely extinguish a fire involving Triclosan-d3.
Methodology:

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing
media.[3][5]

o Firefighters should wear self-contained breathing apparatus if necessary.[3]
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e Hazardous decomposition products under fire conditions include carbon oxides and
hydrogen chloride gas.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: A Technical Guide to Handling
Triclosan-d3]. BenchChem, [2025]. [Online PDF]. Available at:
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handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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